2,2-Difluoro-2-(2-fluorophenyl)ethan-1-aminehydrochloride

• Molecular Formula: C8H9ClF3N
• Molecular Weight: 211.61 g/mol
• IUPAC Name: 2,2-difluoro-2-(2-fluorophenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C8H8F3N.ClH/c9-7-4-2-1-3-6(7)8(10,11)5-12;/h1-4H,5,12H2;1H
• InChI Key: CWAFGAUTOHCAHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(CN)(F)F)F.Cl

Description

2,2-Difluoro-2-(2-fluorophenyl)ethan-1-amine hydrochloride is a fluorinated ethylamine derivative with a 2-fluorophenyl substituent. The compound features two fluorine atoms on the ethylamine carbon and a hydrochloride salt form, enhancing its stability and solubility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Difluoro-2-(2-fluorophenyl)ethan-1-aminehydrochloride typically involves the reaction of 2-fluorobenzaldehyde with difluoromethylamine under specific conditions. The reaction is carried out in the presence of a suitable catalyst and solvent, followed by the addition of hydrochloric acid to form the hydrochloride salt.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the final product. Quality control measures are implemented to monitor the reaction progress and ensure consistency in the product quality.

Chemical Reactions Analysis

Types of Reactions

2,2-Difluoro-2-(2-fluorophenyl)ethan-1-aminehydrochloride undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The fluorine atoms in the compound can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like sodium iodide (NaI) and acetyl chloride (CH3COCl) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

2,2-Difluoro-2-(2-fluorophenyl)ethan-1-aminehydrochloride has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential effects on biological systems and its role as a biochemical probe.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,2-Difluoro-2-(2-fluorophenyl)ethan-1-aminehydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Physicochemical Properties

The table below summarizes key structural analogs, highlighting differences in substituents, molecular formulas, molecular weights (MW), and CAS numbers:

Compound Name	Phenyl Substituent	Ethylamine Substituent	Molecular Formula	MW	CAS Number	Reference
Target: 2,2-Difluoro-2-(2-fluorophenyl)ethan-1-amine HCl	2-fluoro	2,2-difluoro	C₈H₉ClF₃N	211.61*	Not explicitly listed
2-(2,4-Difluorophenyl)-2,2-difluoroethan-1-amine HCl	2,4-difluoro	2,2-difluoro	C₈H₈ClF₄N	229.60	2060062-92-0
2,2-Difluoro-2-(3-fluorophenyl)ethan-1-amine HCl	3-fluoro	2,2-difluoro	C₈H₉ClF₃N	211.61	1208004-89-0
2-(2-Chloro-4-fluorophenyl)ethan-1-amine HCl	2-chloro-4-fluoro	Non-fluorinated	C₈H₁₀Cl₂FN	210.08	874285-32-2
2-(2,3-Difluorophenyl)ethan-1-amine HCl	2,3-difluoro	Non-fluorinated	C₈H₉ClF₂N	193.62	215797-69-6

Note: The molecular weight for the target compound is inferred from the 3-fluorophenyl analog in due to structural similarity.

Key Observations:

Fluorine Substitution: The target compound’s 2-fluorophenyl group distinguishes it from analogs with 2,4-difluorophenyl () or 3-fluorophenyl () substituents. Fluorine position impacts electronic effects and steric interactions, influencing receptor binding and metabolic stability . The 2,2-difluoroethylamine moiety increases electronegativity and lipophilicity compared to non-fluorinated analogs like 2-(2-chloro-4-fluorophenyl)ethan-1-amine HCl ().

Molecular Weight and Solubility :

• The target compound (MW ~211.61) is lighter than the 2,4-difluorophenyl analog (MW 229.60) due to fewer fluorine atoms on the phenyl ring. Reduced molecular weight may enhance aqueous solubility .
• Hydrochloride salts generally improve crystallinity and handling compared to free bases, as seen in synthesis protocols ().

Biological Activity

2,2-Difluoro-2-(2-fluorophenyl)ethan-1-amine hydrochloride (CAS No. 2639415-31-7) is a fluorinated amine compound that has garnered attention for its potential biological activities. The unique arrangement of fluorine atoms in its structure contributes to its distinct chemical properties, making it a subject of interest in medicinal chemistry and pharmacology.

Property	Value
Molecular Formula	C8H9ClF3N
Molecular Weight	211.6 g/mol
CAS Number	2639415-31-7
Purity	≥95%

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets, particularly enzymes and receptors. The presence of fluorine enhances its binding affinity and selectivity, which may lead to modulation of various biological pathways. This modulation can result in either inhibition or activation of key proteins involved in critical cellular processes.

Antiviral and Antitumor Potential

Research indicates that compounds with similar fluorinated structures have shown promising antiviral and antitumor activities. For instance, studies on 2′-fluorinated nucleosides reveal their stability against nucleases and significant antiviral efficacy against hepatitis C virus (HCV) and SARS-CoV-2, suggesting potential parallels for 2,2-difluoro-2-(2-fluorophenyl)ethan-1-amine hydrochloride in therapeutic applications .

Antimicrobial Properties

The compound's biological activity extends to antimicrobial effects. Fluorinated compounds have been reported to exhibit enhanced lipophilicity, which increases their biological availability and effectiveness against various pathogens. For example, fluoroaryl derivatives demonstrated significant antimicrobial activity against Staphylococcus aureus, highlighting the potential for 2,2-difluoro-2-(2-fluorophenyl)ethan-1-amine hydrochloride as an antibacterial agent .

Case Studies and Research Findings

• Antiviral Efficacy :
  • A study on related fluorinated compounds showed submicromolar activity against HCV, with some derivatives exhibiting low cytotoxicity . This suggests that 2,2-difluoro-2-(2-fluorophenyl)ethan-1-amine hydrochloride may possess similar antiviral properties.
• Antimicrobial Activity :
  • In vitro tests indicated that fluoroaryl compounds significantly reduced the viability of S. typhimurium at concentrations as low as 50 µM . This finding supports the hypothesis that 2,2-difluoro-2-(2-fluorophenyl)ethan-1-amine hydrochloride could be effective against bacterial infections.
• Mechanistic Insights :
  • The presence of fluorine atoms generally enhances the stability and reactivity of organic compounds, often leading to reduced mutagenicity and carcinogenicity due to decreased enzymatic oxidation at the fluorinated sites . This characteristic may contribute to the safety profile of 2,2-difluoro-2-(2-fluorophenyl)ethan-1-amine hydrochloride in therapeutic contexts.

Q & A

Q. Critical Parameters :

Parameter	Optimal Range	Notes
Temperature	−78°C to 0°C (fluorination)	Prevents side reactions like defluorination
Solvent	Dichloromethane (DCM) or THF	Ensures solubility of intermediates
Reaction Time	12–24 hours (for amine deprotection)	Monitored via TLC or HPLC

Which analytical techniques are most reliable for confirming the compound’s purity and structural integrity?

Q. Basic

• Nuclear Magnetic Resonance (NMR) : $^{19}\text{F}$ NMR is critical for verifying fluorination patterns, while $^{1}\text{H}$ NMR confirms amine protonation and aromatic substitution .
• Mass Spectrometry (HRMS) : High-resolution MS validates molecular weight and detects isotopic patterns (e.g., chlorine from HCl) .
• X-ray Crystallography : Resolves stereochemical ambiguities in crystalline forms .

How does the hydrochloride salt form influence the compound’s stability and solubility in biological assays?

Basic
The hydrochloride salt enhances:

• Aqueous Solubility : Due to ionic interactions, critical for in vitro assays (e.g., cellular uptake studies) .
• Stability : Reduces hygroscopicity and oxidation of the free amine. Storage at 2–8°C under inert atmosphere is recommended .

What role do fluorine substituents play in modulating biological activity, and how can structure-activity relationships (SAR) be systematically studied?

Q. Advanced

• Fluorine Effects :
  • Electron-Withdrawing : Enhances binding to electron-rich enzyme active sites (e.g., monoamine oxidases) .
  • Metabolic Stability : Reduces CYP450-mediated degradation, assessed via liver microsome assays .

Q. SAR Methodology :

• Synthesize analogs with varying fluorine positions (e.g., 3-F vs. 4-F phenyl).
• Compare potency in receptor binding assays (e.g., 5-HT$_{2A}$ for neuroactive compounds) .

How can researchers design experiments to elucidate the compound’s mechanism of action in target proteins?

Q. Advanced

• Binding Affinity Assays : Use radiolabeled ligands (e.g., $^3\text{H}$-ligand displacement) to quantify interactions with receptors .
• Cellular Functional Assays :
  • Measure cAMP or Ca$^{2+}$ flux in transfected HEK293 cells expressing target GPCRs .
  • Apply biased agonism analysis to differentiate G-protein vs. β-arrestin signaling pathways .

How should contradictory data in pharmacological studies (e.g., conflicting IC50_{50}50​ values) be resolved?

Q. Advanced

• Source Analysis : Check assay conditions (e.g., pH, salt concentration) that may alter protonation states .
• Orthogonal Validation : Confirm results using both biochemical (e.g., SPR) and cellular (e.g., luciferase reporter) assays .

What strategies are effective for resolving enantiomers of this chiral amine, and how does stereochemistry impact activity?

Q. Advanced

• Chiral Resolution :
  • Use chiral HPLC with cellulose-based columns (e.g., Chiralpak® AD-H) .
  • Enzymatic kinetic resolution with lipases or esterases .
• Stereochemical Impact :
  • Test enantiomers in receptor binding assays; e.g., (R)- vs. (S)-forms may show 10–100x differences in affinity .

How stable is this compound under varying pH and temperature conditions during long-term storage?

Q. Basic

• Stability Studies :

  Condition	Degradation Rate	Notes
  pH 7.4 (PBS, 25°C)	<5% over 7 days	Suitable for short-term assays
  pH 2.0 (simulated gastric fluid)	~20% degradation in 24h	Avoid for oral administration studies without enteric coating

How can computational modeling predict the compound’s interaction with novel biological targets?

Q. Advanced

• Molecular Docking : Use Schrödinger Suite or AutoDock Vina to model binding poses in homology-built receptors .
• MD Simulations : Assess binding stability over 100 ns trajectories; validate with mutagenesis data .

What methodologies are recommended for assessing in vitro toxicity and off-target effects?

Q. Advanced

• High-Throughput Screening :
  • Use panels like Eurofins SafetyScreen44® to profile off-target interactions (e.g., hERG channel inhibition) .
• Cytotoxicity Assays :
  • MTT or LDH release assays in HepG2 cells to evaluate hepatotoxicity .